Cas no 7495-49-0 ( )

• Product Name: &nbsp
• CAS No: 7495-49-0
• MF: C₁₈H₈Cl₂O₃
• MW: 343.160323143005
• CID: 980645
• PubChem ID: 348432
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,9-dichloro-7-oxobenzo[c]fluorene-6-carboxylic acid
• NSC-407718
• DTXSID70324801
• 7495-49-0
• NSC407718
•  

• Inchi： 1S/C18H8Cl2O3/c19-9-2-1-8-5-14(18(22)23)16-15(12(8)6-9)11-4-3-10(20)7-13(11)17(16)21/h1-7H,(H,22,23)
• InChI Key： NUIBHBRSXSTTKO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C(C(=O)O)=CC3C=CC(=CC=3C=12)Cl)=O

Computed Properties

• Exact Mass: 341.98514
• Monoisotopic Mass: 341.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.593
• Boiling Point: 582.1°C at 760 mmHg
• Flash Point: 305.8°C
• Refractive Index: 1.758
• PSA: 54.37
• LogP: 5.05620